Cas no 2229604-92-4 (4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one)

• Product Name: 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one
• CAS No: 2229604-92-4
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5866214
• PubChem ID: 154824761
• Update Time: 2025-10-31

4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-Fluorophenyl)ethyl]-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 4-[2-(4-fluorophenyl)ethyl]-
• 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one
• A1-31625
• 4-(4-Fluorophenethyl)oxazolidin-2-one
• 2229604-92-4
• EN300-1781043

• Inchi： 1S/C11H12FNO2/c12-9-4-1-8(2-5-9)3-6-10-7-15-11(14)13-10/h1-2,4-5,10H,3,6-7H2,(H,13,14)
• InChI Key： ZGIATBPHAIJSGM-UHFFFAOYSA-N
• SMILES： O1CC(CCC2=CC=C(F)C=C2)NC1=O

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 410.9±14.0 °C(Predicted)
• pka: 12.68±0.40(Predicted)

Additional information on 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one

Comprehensive Overview of 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one (CAS No. 2229604-92-4)

The compound 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one (CAS No. 2229604-92-4) is a specialized organic molecule featuring a unique oxazolidinone core structure. This heterocyclic scaffold is widely recognized for its versatility in pharmaceutical and agrochemical applications. The presence of a 4-fluorophenyl moiety enhances its potential bioactivity, making it a subject of interest in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one has surged due to their enhanced metabolic stability and bioavailability. These properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount. The compound’s CAS No. 2229604-92-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance in R&D pipelines. Its structural analogs have been investigated for applications ranging from antimicrobial agents to neurological disorder treatments, underscoring its multidisciplinary utility.

From a synthetic chemistry perspective, the oxazolidin-2-one ring in 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one offers a robust platform for derivatization. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are often employed to predict its interactions with biological targets. Such methodologies resonate with the broader scientific community’s focus on high-throughput screening and virtual compound libraries.

Environmental and regulatory considerations also play a role in the compound’s profile. While not classified as hazardous, its fluorinated aromatic component necessitates careful evaluation under green chemistry principles. This aligns with global initiatives to reduce persistent organic pollutants (POPs), a frequently searched topic in environmental science. Researchers are thus exploring sustainable synthesis routes for 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one, such as catalysis and solvent-free reactions.

In summary, 4-2-(4-fluorophenyl)ethyl-1,3-oxazolidin-2-one (CAS No. 2229604-92-4) represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable synthesis. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in scientific literature and industrial applications.